Cas no 941958-94-7 (N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide)
N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- F2762-0434
- N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide
- N1-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)-N2-propyloxalamide
- N'-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propyloxamide
- AKOS024678446
- 941958-94-7
- N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide
-
- Inchi: 1S/C23H30N4O2/c1-4-14-24-22(28)23(29)25-16-21(18-9-11-19(12-10-18)26(2)3)27-15-13-17-7-5-6-8-20(17)27/h5-12,21H,4,13-16H2,1-3H3,(H,24,28)(H,25,29)
- InChI Key: REUVQNCGQRKCAE-UHFFFAOYSA-N
- SMILES: O=C(C(NCCC)=O)NCC(C1C=CC(=CC=1)N(C)C)N1C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 394.23687621g/mol
- Monoisotopic Mass: 394.23687621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 64.7Ų
N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2762-0434-2μmol |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2762-0434-5μmol |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0434-10μmol |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0434-20μmol |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2762-0434-1mg |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2762-0434-2mg |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2762-0434-3mg |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0434-4mg |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2762-0434-5mg |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0434-10mg |
N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-propylethanediamide |
941958-94-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide
N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide (CAS No. 941958-94-7): A Comprehensive Overview
N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide (CAS No. 941958-94-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 941958-94-7, has garnered attention for its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research findings related to this compound.
The chemical structure of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide is characterized by a combination of an indole ring, a dimethylamino group, and a propyl chain. The indole ring is a common motif in many biologically active compounds and is known for its involvement in various physiological processes. The dimethylamino group contributes to the compound's basicity and can influence its interactions with biological targets. The propyl chain adds flexibility and can affect the compound's solubility and bioavailability.
The synthesis of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide typically involves several steps, including the formation of the indole ring, the introduction of the dimethylamino group, and the coupling of the propyl chain. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2020 described a novel one-pot synthesis approach that significantly reduced reaction time and improved yield.
The biological activity of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide has been extensively studied in various preclinical models. One of the most notable findings is its potential as an antidepressant agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits significant antidepressant-like effects in rodent models of depression. The mechanism of action appears to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters implicated in mood disorders.
Beyond its antidepressant properties, N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide has also shown promise in other therapeutic areas. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound possesses potent antitumor activity against several cancer cell lines. The researchers found that it selectively inhibits cell proliferation and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a promising candidate for further development as an anticancer agent.
In addition to its therapeutic potential, N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide has been investigated for its use as a tool compound in basic research. Its ability to modulate specific biological pathways has made it valuable for studying mechanisms underlying various diseases. For example, a study published in Biochemical Pharmacology used this compound to investigate the role of serotonin receptors in pain modulation. The results provided new insights into the complex interplay between serotonin signaling and pain perception.
The safety profile of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, further studies are needed to fully understand its safety profile and potential side effects.
In conclusion, N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide (CAS No. 941958-94-7) is a multifaceted compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure and diverse biological activities make it an exciting area of ongoing investigation. As research continues to advance our understanding of this compound, it holds promise for contributing to the development of new treatments for various diseases.
941958-94-7 (N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-propylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)